![molecular formula C15H11Cl2N B6166589 N-[(2,4-dichlorophenyl)methyl]-3-ethynylaniline CAS No. 1039811-70-5](/img/no-structure.png)
N-[(2,4-dichlorophenyl)methyl]-3-ethynylaniline
Description
Synthesis Analysis
The synthesis of similar compounds has been reported in the literature . For instance, N-[(2,4-dichlorophenyl)methyl]-2-(2,4-dioxo-1H-quinazolin-3-yl)acetamides were obtained by alkylation of N-[(2,4-dichlorophenyl)methyl]-2-(2,4-dioxo-1H-quinazolin-3-yl)acetamide by corresponding chloromethylbenzene in a dimethylformamide environment with an excess of potassium carbonate at a temperature of 70-80°C .Molecular Structure Analysis
The molecular formula of “N-[(2,4-dichlorophenyl)methyl]-3-ethynylaniline” is C15H11Cl2N . The molecular weight is 276.16054 .Mechanism of Action
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for N-[(2,4-dichlorophenyl)methyl]-3-ethynylaniline involves the reaction of 2,4-dichlorobenzyl chloride with 3-ethynylaniline in the presence of a base to form the desired product.", "Starting Materials": [ "2,4-dichlorobenzyl chloride", "3-ethynylaniline", "Base (e.g. sodium hydroxide)" ], "Reaction": [ "Step 1: Dissolve 2,4-dichlorobenzyl chloride in a suitable solvent (e.g. dichloromethane).", "Step 2: Add a stoichiometric amount of 3-ethynylaniline to the reaction mixture.", "Step 3: Add a base (e.g. sodium hydroxide) to the reaction mixture to initiate the reaction.", "Step 4: Stir the reaction mixture at room temperature for several hours.", "Step 5: Extract the product with a suitable solvent (e.g. ethyl acetate).", "Step 6: Purify the product by column chromatography or recrystallization." ] } | |
CAS RN |
1039811-70-5 |
Molecular Formula |
C15H11Cl2N |
Molecular Weight |
276.2 |
Purity |
95 |
Origin of Product |
United States |
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